Cas no 488-87-9 (2,5-Dimethylresorcinol)

• Product Name: 2,5-Dimethylresorcinol
• CAS No: 488-87-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00134473
• CID: 331106
• PubChem ID: 24863551
• Update Time: 2025-05-20

2,5-Dimethylresorcinol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzene-1,3-diol
• 1,3-Benzenediol,2,5-dimethyl-
• 1,3-Dihydroxy-2,5-dimethylbenzene
• 2,5-Dimethylresorcinol
• p-Xylene-2,6-diol
• 2,5-Dimethyl-benzene-1,3-diol
• 2,5-Dimethylresorcinol, 95%
• FT-0610480
• P-XYLORCINOL
• UNII-C7UIY640OR
• SY050246
• 2,5-dimethyl-1,3-benzenediol
• NS00031835
• DTXSID90197610
• 2,5-dimethylresorcin
• 2,5-DIMETHYL-1,3-DIHYDROXYBENZENE
• C7UIY640OR
• CS-W013326
• AKOS015890274
• .BETA.-ORCINOL
• 2,5-Dimethyl resorcinol
• 1,3-benzenediol, 2,5-dimethyl-
• 2 pound not5-Dimethylresorcinol
• 488-87-9
• RESORCINOL, 2,5-DIMETHYL-
• EINECS 207-688-3
• D2748
• CHEMBL2332779
• LS-04979
• CHEBI:144125
• D77747
• MFCD00134473
• BP-11469
• 1,3-Dihydroxy-2,5-dimethyl benzene
• InChI=1/C8H10O2/c1-5-3-7(9)6(2)8(10)4-5/h3-4,9-10H,1-2H
• beta-orcinol
• SCHEMBL69718
• 25-Dimethylresorcinol
• DB-051587
• ALBB-016001
• DTXCID50120101

• MDL： MFCD00134473
• Inchi： 1S/C8H10O2/c1-5-3-7(9)6(2)8(10)4-5/h3-4,9-10H,1-2H3
• InChI Key： GHVHDYYKJYXFGU-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1C)O

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.0742 (rough estimate)
• Melting Point: 157-162 °C (lit.)
• Boiling Point: 277 °C(lit.)
• Flash Point: 140.8°C
• Refractive Index: 1.5231 (estimate)
• PSA: 40.46000
• LogP: 1.71460
• Solubility: Not determined

2,5-Dimethylresorcinol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenols

Additional information on 2,5-Dimethylresorcinol

2,5-Dimethylresorcinol: A Comprehensive Overview

2,5-Dimethylresorcinol (CAS No. 488-87-9) is a versatile organic compound with significant applications in various industries. This compound, also known as 2,5-dimethyl-1,3-benzenediol, belongs to the family of resorcinols, which are hydroxy-substituted aromatic compounds. The molecule consists of a benzene ring with two hydroxyl groups at the 1 and 3 positions and two methyl groups at the 2 and 5 positions, giving it a unique structure that contributes to its diverse chemical properties.

The synthesis of 2,5-dimethylresorcinol is typically achieved through the oxidation of 2,5-dimethylphenol, a process that involves the introduction of hydroxyl groups at specific positions on the aromatic ring. This compound is widely used in the production of phenolic resins, which are essential in adhesives and composite materials. Recent advancements in polymer chemistry have further expanded its applications in high-performance materials for aerospace and automotive industries.

One of the most notable recent studies on 2,5-dimethylresorcinol focuses on its role in advanced materials science. Researchers have explored its ability to form cross-linked networks with other monomers, leading to the development of thermally stable polymers with excellent mechanical properties. These polymers are now being considered for use in extreme environmental conditions, such as high-temperature applications in aerospace engineering.

In addition to its industrial applications, 2,5-dimethylresorcinol has shown promise in biomedical research. Studies have demonstrated its potential as a precursor for synthesizing bioactive molecules with antioxidant properties. These findings align with the growing interest in natural and synthetic antioxidants for use in pharmaceuticals and nutraceuticals.

The environmental impact of 2,5-dimethylresorcinol has also been a topic of recent research. Scientists have investigated its biodegradability and toxicity profiles under various conditions. Results indicate that while it is moderately biodegradable, its persistence in certain environments necessitates careful handling and disposal practices to minimize ecological risks.

Looking ahead, the demand for 2,5-dimethylresorcinol is expected to grow due to its expanding range of applications across multiple sectors. The compound's ability to adapt to emerging technological needs positions it as a key ingredient in future innovations.